![molecular formula C14H16N2O3 B1242132 N'-(3-cyclohexen-1-ylmethylene)-2,4-dihydroxybenzohydrazide](/img/structure/B1242132.png)
N'-(3-cyclohexen-1-ylmethylene)-2,4-dihydroxybenzohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1-cyclohex-3-enylmethylideneamino)-2,4-dihydroxybenzamide is a member of salicylamides.
Scientific Research Applications
Crystal Structures and Biological Properties
N'-(3-cyclohexen-1-ylmethylene)-2,4-dihydroxybenzohydrazide derivatives have been explored in the synthesis and characterization of nickel(II) complexes. These complexes exhibit moderate affinity for calf thymus DNA, primarily through groove binding modes. Molecular docking and dynamics simulations support this interaction. In vitro cytotoxicity studies show low activity against human cervical and breast cancer cell lines (Yang et al., 2020).
Anticancer Potency
Derivatives of this compound have been evaluated for their anticancer potential. Specific derivatives demonstrated high antitumor efficiency against human breast adenocarcinoma and lung carcinoma cell lines. Some compounds showed significant apoptosis levels in lung carcinoma cell lines, even at lower concentrations than cisplatin (Turan-Zitouni et al., 2018).
Synthesis and Characterization in Anticancer Evaluation
Research on this compound involved its use in synthesizing compounds evaluated for anticancer activity. These compounds were tested against various cancer cell lines, with some showing moderate activity (Salahuddin et al., 2014).
Synthesis and Biological Activity
The synthesis of this compound derivatives and their biological activity have been a subject of study. These compounds showed significant insecticidal and anti-nematode activities. For example, one derivative demonstrated high effectiveness against house flies and rice weevils, while others were effective against nematodes, reducing gall formation on cucumber roots (Konovalova et al., 2020).
properties
Molecular Formula |
C14H16N2O3 |
---|---|
Molecular Weight |
260.29 g/mol |
IUPAC Name |
N-[(E)-cyclohex-3-en-1-ylmethylideneamino]-2,4-dihydroxybenzamide |
InChI |
InChI=1S/C14H16N2O3/c17-11-6-7-12(13(18)8-11)14(19)16-15-9-10-4-2-1-3-5-10/h1-2,6-10,17-18H,3-5H2,(H,16,19)/b15-9+ |
InChI Key |
FQESQADCJXWSJK-OQLLNIDSSA-N |
Isomeric SMILES |
C1CC(CC=C1)/C=N/NC(=O)C2=C(C=C(C=C2)O)O |
SMILES |
C1CC(CC=C1)C=NNC(=O)C2=C(C=C(C=C2)O)O |
Canonical SMILES |
C1CC(CC=C1)C=NNC(=O)C2=C(C=C(C=C2)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.